1-Ethoxy-2-propanol
Overview
Description
1-Ethoxy-2-propanol, also known as ethyl propyl ether, is a colorless and volatile liquid with a sweet smell. It is an organic compound that is soluble in water, alcohol, and most organic solvents. It is used in a variety of applications, including as a solvent in laboratory experiments and as a reagent in the synthesis of other compounds.
Scientific Research Applications
Kinetics and Mechanism of Oxidation of 1‐Ethoxy‐2‐propanol by Ditelluratocuprate(III) in Alkaline Medium : This study explored the kinetics of oxidation of 1-ethoxy-2-propanol by ditelluratocuprate(III) in alkaline liquids. The research found a first-order dependence on ditelluratocuprate(III) and a fractional order with respect to this compound. A plausible mechanism involving pre-equilibrium adduct formation between the complex and this compound was proposed, providing insights into the reactivity and interaction of this compound with other chemical species (Shan, Liu, & Zhang, 2011).
Atmospheric Degradation of 3-ethoxy-1-propanol by Reactions with Cl, OH, and NO3 : This paper focuses on the atmospheric reactivity of 3-ethoxy-1-propanol with different radicals (Cl, OH, NO3). The study measured rate coefficients and analyzed the formation of various degradation products. A reaction mechanism was proposed, which is relevant for understanding the environmental impact and atmospheric lifetime of 3-ethoxy-1-propanol (Aranda et al., 2021).
This compound and 1-Ethoxy-2-propyl Acetate [BAT Value Documentation, 2009] : This document highlights the occupational exposure and biological tolerance value (BAT value) for this compound. Understanding these values is crucial for workplace safety and health regulations, especially in industries where this compound is used or produced (Bader, 2016).
Excess Molar Volumes of Binary Liquid Mixtures of 1-Propanol and of 2-Propanol + this compound at 298.15 K : This study reports on the excess molar volumes of mixtures containing this compound, providing important data for understanding the molecular interactions in these mixtures. Such studies are vital for the design of chemical processes and material development (Pal, Sharma, & Singh, 1997).
Simultaneous Determination of Heats, Equilibrium, and Kinetics of Adsorption this compound Vapours
: This research provides insights into the thermodynamics of this compound vapor adsorption on activated carbon, including heat, equilibrium, and kinetic aspects. Understanding these properties is essential for applications in environmental engineering and industrial process design (Dallos, Mártha, & Bíró, 2002).
Mechanism of Action
Target of Action
1-Ethoxy-2-propanol, also known as Propylene Glycol Ethyl Ether, is primarily targeted towards a variety of resins such as epoxies, acrylic, alkyds, polyesters, nitrocellulose, and polyurethanes . These resins are polymers that are used in creating plastics, paints, and other materials. The compound acts on these resins, altering their properties and making them more suitable for specific applications.
Mode of Action
The compound interacts with its targets (resins) by acting as a solvent. It dissolves or disperses the resins, thereby regulating the flow, leveling, and coalescence of surface coatings . This interaction results in changes to the physical properties of the resins, enhancing their utility in various industries.
Biochemical Pathways
It’s known that the compound can act as an intermediate in the production of agro-chemicals and de-icing, and anti-icing formulations . It’s also used to make cleaning products, as grease and paint remover .
Pharmacokinetics
It’s known that the compound is a volatile liquid with a density of 0898 g/mL . It has a boiling point of 132 °C and a flash point of 42 °C
Result of Action
The primary result of this compound’s action is the alteration of the properties of resins. By acting as a solvent, it can dissolve or disperse resins, enhancing their utility in various applications . Additionally, it can act as an intermediate in the production of other chemicals .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound forms explosive mixtures with air at elevated temperatures . Therefore, it’s crucial to store and handle the compound at appropriate temperatures to ensure its stability and safety .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-ethoxypropan-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O2/c1-3-7-4-5(2)6/h5-6H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOLQKTGDSGKSKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
||
Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1041267 | |
Record name | 1-Ethoxy-2-propanol | |
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Molecular Weight |
104.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear, hygroscopic liquid with a sweet, mild, ether-like odor; [CHEMINFO], COLOURLESS LIQUID WITH MILD ODOUR. | |
Record name | 1-Ethoxy-2-propanol | |
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Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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Boiling Point |
133 °C | |
Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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Flash Point |
35 °C, 40 °C c.c. | |
Record name | 1-Ethoxy-2-propanol | |
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Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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Solubility |
Solubility in water, g/100ml at 25 °C: 36.6 | |
Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Density |
Relative density (water = 1): 0.896 | |
Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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Vapor Density |
Relative vapor density (air = 1): 3.6 | |
Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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Vapor Pressure |
9.8 [mmHg], Vapor pressure, kPa at 25 °C: 1 | |
Record name | 1-Ethoxy-2-propanol | |
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Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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CAS No. |
1569-02-4 | |
Record name | 1-Ethoxy-2-propanol | |
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Record name | Propylene glycol ethyl ether | |
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Record name | 1-Ethoxy-2-propanol | |
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Record name | 2-Propanol, 1-ethoxy- | |
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Record name | 1-Ethoxy-2-propanol | |
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Record name | 1-ethoxypropan-2-ol | |
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Record name | PROPYLENE GLYCOL ETHYL ETHER | |
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Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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Melting Point |
-100 °C | |
Record name | PROPYLENE GLYCOL MONOETHYL ETHER | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1573 | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the typical applications of 1-Ethoxy-2-propanol?
A1: this compound finds use in various industrial applications. It is commonly employed as a solvent in the production of inks, resins, and cleaning agents due to its ability to dissolve a wide range of substances. [, ] Additionally, it plays a role in the dehydration of waterlogged archaeological artifacts, preserving their structure and integrity. [] Furthermore, research indicates its potential as an additive to improve the cold flow properties of biodiesel blends. []
Q2: How does the molecular structure of this compound influence its properties?
A2: this compound's structure, characterized by both ether and alcohol functional groups, contributes to its unique properties. The presence of the ether linkage (C-O-C) imparts excellent solvent characteristics, enabling it to dissolve various polar and non-polar compounds. [] This property makes it valuable in formulations requiring the blending of different types of substances.
Q3: Are there any studies investigating the mixing behavior of this compound with other solvents?
A3: Yes, several studies have explored the mixing behavior of this compound. Research has focused on its interaction with solvents like water, decane, and various acetates. [, , , , ] These studies provide valuable insights into the thermodynamic properties of these mixtures, including excess molar volumes, viscosities, and liquid-liquid equilibria. Such information is crucial for understanding and optimizing separation and extraction processes involving this compound. []
Q4: Have any studies explored the biodegradability of this compound?
A4: Yes, research has investigated the anaerobic treatment of wastewater contaminated with this compound, particularly in the context of industrial wastewater treatment. [] Studies utilizing anaerobic sludge bed reactors demonstrate the successful biodegradation of this compound in mixtures with other solvents, highlighting its potential for bioremediation. [, ] The use of granular activated carbon (GAC) in these treatment systems was found to enhance the degradation process, indicating the potential for optimizing bioremediation strategies. []
Q5: What analytical techniques are employed for the detection and quantification of this compound?
A5: Workplace air monitoring for this compound and similar compounds often utilizes methods involving the compound's extraction and subsequent analysis. [] While specific details of the analytical techniques are not provided in the provided abstracts, chromatographic methods, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC), are commonly employed for the separation and quantification of volatile organic compounds like this compound in environmental and biological samples.
Q6: Are there any known toxicological concerns associated with this compound?
A6: Yes, toxicological studies have been conducted on this compound to assess its potential health effects. [, ] These studies provide information for establishing safe occupational exposure limits and understanding the potential risks associated with handling this compound. Specific toxicological data and safety profiles can be found in the referenced MAK and BAT Value Documentation. [, ]
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